Cas no 2130-56-5 ([1,1'-Biphenyl]-3,3'-dicarboxylicacid, 4,4'-diamino-)

[1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4,4'-diamino- is a biphenyl-based aromatic compound featuring both carboxylic acid and amino functional groups at the 3,3' and 4,4' positions, respectively. This structure imparts versatility in applications such as polymer synthesis, coordination chemistry, and as a precursor for high-performance materials. The presence of diamino and dicarboxyl groups enables its use in forming polyamides, polyimides, or metal-organic frameworks (MOFs), offering thermal stability and mechanical strength. Its rigid biphenyl backbone contributes to enhanced crystallinity and structural control in supramolecular assemblies. The compound is particularly valued in research for designing functional materials with tailored properties, including porosity, conductivity, or catalytic activity.
[1,1'-Biphenyl]-3,3'-dicarboxylicacid, 4,4'-diamino- structure
2130-56-5 structure
Product Name:[1,1'-Biphenyl]-3,3'-dicarboxylicacid, 4,4'-diamino-
CAS No:2130-56-5
MF:C14H12N2O4
MW:272.256083488464
CID:289424
PubChem ID:16475
Update Time:2025-10-13

[1,1'-Biphenyl]-3,3'-dicarboxylicacid, 4,4'-diamino- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3,3'-dicarboxylicacid, 4,4'-diamino-
    • 2-amino-5-(4-amino-3-carboxyphenyl)benzoic acid
    • 3,3'-DICARBOXYBENZIDINE
    • 3,3'-Benzidinedicarboxylic acid
    • 3,3'-dicarboxy-4,4'-diaminobiphenyl
    • 4,4'-Diamino-3,3'-biphenylylenedicarboxylic acid
    • 4,4'-diamino-3,3'-dicarboxybiphenyl
    • 5,5'-Bianthranilic acid
    • 5,5'-Dianthranilic acid
    • benzidine-3,3'-dicarboxylic acid
    • Benzidine-M,M'-dicarboxylic acid
    • EINECS 218-348-9
    • 4,4'-diamino-3'-biphenyldicarboxylic acid
    • 4,4'-diamino-3,3'-biphenyldicarboxylic acid
    • 4,4'-diaminobiphenyl-3,3'-dicarboxylic acid
    • 3,3'-Biphenyldicarboxylic acid, 4,4'-diamino-
    • CBDivE_004675
    • HSDB 2738
    • 2-14-00-00345 (Beilstein Handbook Reference)
    • 4,4'-DIAMINO-[1,1'-BIPHENYL]-3,3'-DICARBOXYLICACID
    • NS00026833
    • CS-0360211
    • BRN 2815505
    • SCHEMBL352643
    • 2130-56-5
    • Kwas benzydynodwukaroksylowy
    • UNII-PLU8S18T9F
    • HMS2743C23
    • [1,1'-Biphenyl]-3,3'-dicarboxylic acid, 4,4'-diamino-
    • CHEMBL1584156
    • DTXSID4062195
    • Oprea1_205130
    • FT-0735172
    • (1,1'-Biphenyl)-3,3'-dicarboxylic acid, 4,4'-diamino-
    • NCGC00245477-01
    • benzidine-3,3' -dicarboxylic acid
    • 1,1'-BIPHENYL)-3,3'-DICARBOXYLIC ACID, 4,4'-DIAMINO-
    • PLU8S18T9F
    • 4,4'-DIAMINO-[1,1'-BIPHENYL]-3,3'-DICARBOXYLIC ACID
    • Q27286625
    • Cambridge id 5180176
    • 3,3'-DICARBOXYBENZIDINE [HSDB]
    • YSCH0291
    • AKOS022507511
    • SMR000273630
    • Kwas benzydynodwukaroksylowy [Polish]
    • MLS000703166
    • STL512801
    • G83483
    • IIQLVLWFQUUZII-UHFFFAOYSA-N
    • Inchi： 1S/C14H12N2O4/c15-11-3-1-7(5-9(11)13(17)18)8-2-4-12(16)10(6-8)14(19)20/h1-6H,15-16H2,(H,17,18)(H,19,20)
    • InChI Key： IIQLVLWFQUUZII-UHFFFAOYSA-N
    • SMILES： OC(C1=C(C=CC(=C1)C1C=CC(=C(C(=O)O)C=1)N)N)=O

Computed Properties

  • Exact Mass: 272.08000
  • Monoisotopic Mass: 272.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • Density: 1.2499 (rough estimate)
  • Melting Point: 300°C
  • Boiling Point: 415.31°C (rough estimate)
  • Refractive Index: 1.6180 (estimate)
  • PSA: 126.64000
  • LogP: 3.07680

[1,1'-Biphenyl]-3,3'-dicarboxylicacid, 4,4'-diamino- Customs Data

  • HS CODE：2922499990
  • Customs Data：

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

[1,1'-Biphenyl]-3,3'-dicarboxylicacid, 4,4'-diamino- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1430881-250mg
4,4'-Diamino-[1,1'-biphenyl]-3,3'-dicarboxylic acid
 2130-56-5 97%
250mg
 ￥874 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1430881-1g
4,4'-Diamino-[1,1'-biphenyl]-3,3'-dicarboxylic acid
 2130-56-5 97%
1g
 ￥2310 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1430881-5g
4,4'-Diamino-[1,1'-biphenyl]-3,3'-dicarboxylic acid
 2130-56-5 97%
5g
 ￥7766 2023-04-14
Aaron
AR00C4CB-100mg
4,4'-DIAMINOBIPHENYL-3,3'-DICARBOXYLIC ACID
 2130-56-5 98%
100mg
 $37.00 2025-02-12
Aaron
AR00C4CB-250mg
4,4'-DIAMINOBIPHENYL-3,3'-DICARBOXYLIC ACID
 2130-56-5 98%
250mg
 $57.00 2025-02-12
Aaron
AR00C4CB-1g
4,4'-DIAMINOBIPHENYL-3,3'-DICARBOXYLIC ACID
 2130-56-5 98%
1g
 $161.00 2025-02-12
1PlusChem
1P00C43Z-100mg
4,4'-DIAMINOBIPHENYL-3,3'-DICARBOXYLIC ACID
 2130-56-5 99%;RG
100mg
 $61.00 2023-12-19
1PlusChem
1P00C43Z-250mg
4,4'-DIAMINOBIPHENYL-3,3'-DICARBOXYLIC ACID
 2130-56-5 99%;RG
250mg
 $82.00 2023-12-19
1PlusChem
1P00C43Z-1g
4,4'-DIAMINOBIPHENYL-3,3'-DICARBOXYLIC ACID
 2130-56-5 99%;RG
1g
 $192.00 2023-12-19
Crysdot LLC
CD12096392-1g
4,4'-Diamino-[1,1'-biphenyl]-3,3'-dicarboxylic acid
 2130-56-5 97%
1g
 $401 2024-07-24

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